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Compound of Interest

Compound Name: 2-Chloroadamantane

CAS No.: 7346-41-0

Cat. No.: B1585024 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Chloroadamantane

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Adamantane Scaffold in Modern
Chemistry
Adamantane, a tricyclic hydrocarbon with a unique, rigid, and cage-like structure, has

captivated chemists since its discovery. Its derivatives are of significant interest in medicinal

chemistry and materials science due to their lipophilicity, steric bulk, and inherent stability. 2-
Chloroadamantane, a chlorinated derivative, serves as a key building block and precursor in

the synthesis of more complex molecules.[1] Its rigid framework can be exploited to design

compounds with specific three-dimensional orientations, crucial for targeted drug development.

However, the very stability and reactivity that make 2-chloroadamantane a valuable synthetic

intermediate also necessitate a thorough understanding of its potential hazards and handling

requirements. This guide, grounded in established safety data, provides a comprehensive

overview for laboratory professionals, moving beyond mere compliance to foster a culture of

intrinsic safety and experimental integrity. We will dissect the information within the Safety Data

Sheet (SDS), contextualize it with practical, field-proven insights, and provide self-validating

protocols to ensure the safety of researchers and the integrity of their work.
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Section 1: Physicochemical Properties and Hazard
Identification
A foundational element of safe handling is understanding the intrinsic properties of a

substance. 2-Chloroadamantane is typically a white crystalline solid at room temperature,

characterized by a relatively high melting point (approx. 194-195°C) and stability stemming

from its rigid cage structure.[1][2]

Core Chemical Identity
Property Value Source(s)

Molecular Formula C₁₀H₁₅Cl [1][3]

Molecular Weight 170.68 g/mol [3][4]

CAS Number 7346-41-0 [2][5]

Synonyms

2-Adamantyl chloride, 2-

Chlorotricyclo[3.3.1.13,7]decan

e

[1]

Appearance White crystalline solid [1][6]

GHS Hazard Profile: A Synthesized View
The hazard classification for 2-chloroadamantane requires careful consideration, as

information can vary between suppliers. A comprehensive analysis of aggregated GHS data

provides the most prudent classification for laboratory use.[4]

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation
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This table synthesizes data from multiple sources, prioritizing the most conservative hazard

classifications for user safety.[4][7]

The causality behind these classifications is rooted in the chemical nature of halogenated

hydrocarbons. The chlorine atom introduces polarity and can act as a leaving group, potentially

allowing the molecule to react with biological nucleophiles on the skin, in the eyes, or within the

respiratory tract, leading to irritation. While some data sheets may not list these hazards, the

potential for irritation is significant, and the toxicological properties have not been fully

investigated.[6] Therefore, treating the compound with the precautions outlined by the GHS

classifications above is a cornerstone of a self-validating safety system.

Section 2: The Hierarchy of Controls: From
Engineering to PPE
Effective safety protocols are not merely a list of personal protective equipment (PPE). They

are a systematic approach, starting with the most effective controls. The following workflow

illustrates the mandatory decision-making process before handling 2-chloroadamantane.
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Risk Mitigation Workflow for 2-Chloroadamantane

Elimination
Is 2-Chloroadamantane necessary?

Substitution
Can a less hazardous reagent be used?

If 'No'

Engineering Controls
(Primary Barrier)

If 'No'

Administrative Controls
(Procedural Barrier)

Fume Hood
Ventilated Enclosure

Personal Protective Equipment
(Last Line of Defense)

SOPs
Training

Designated Areas

Goggles
Gloves

Lab Coat
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Caption: Risk Mitigation Workflow for 2-Chloroadamantane.
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Engineering Controls: The Primary Barrier
The most critical step in safely handling 2-chloroadamantane is to minimize exposure through

engineering controls. Because it is a solid that can form dust and may cause respiratory

irritation, all manipulations should be performed within a certified chemical fume hood or a

ventilated balance enclosure.[6][7]

Causality: A fume hood provides constant airflow, drawing airborne particles away from the

user's breathing zone. This is crucial not only to prevent inhalation of the chemical itself but

also because fine dusts of adamantane derivatives can pose a dust explosion risk under

specific conditions, although this is less likely in a laboratory setting.[8][9]

Administrative Controls: Standard Operating
Procedures (SOPs)
Clear, written protocols are non-negotiable. All personnel must be trained on the specific

hazards and handling procedures for 2-chloroadamantane before work begins.

Designated Areas: Clearly label the areas where 2-chloroadamantane is stored and

handled.

Hygiene: Prohibit eating, drinking, and smoking in the laboratory.[8] Wash hands thoroughly

after handling the material, even if gloves were worn.[6]

Personal Protective Equipment (PPE): The Final
Safeguard
PPE is essential but should never be the primary means of protection.

Eye and Face Protection: Wear chemical safety goggles that conform to OSHA 29 CFR

1910.133 or European Standard EN166.[6]

Skin Protection: Wear nitrile gloves and a fully buttoned laboratory coat. Remove gloves

using the proper technique to avoid contaminating the skin, and wash hands immediately.

Contaminated clothing should be removed and laundered before reuse.[6]
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Respiratory Protection: Generally not required if work is conducted within a functional fume

hood. If engineering controls are not available or fail, a respirator with a particulate filter (EN

143) may be necessary, as part of a formal respiratory protection program.[6][8]

Section 3: Step-by-Step Handling and Storage
Protocols
The following protocols are designed as self-validating systems, ensuring that safety checks

are integrated into the workflow.

Protocol for Weighing and Dispensing Solid 2-
Chloroadamantane

Preparation:

Don all required PPE (lab coat, goggles, gloves).

Verify that the chemical fume hood is operational (check airflow monitor).

Place a plastic-backed absorbent liner on the work surface inside the hood to contain any

potential spills.

Gather all necessary equipment (spatulas, weigh boats, receiving flask) and place them

inside the hood.

Dispensing:

Retrieve the 2-chloroadamantane container from its designated storage location.

Inside the fume hood, carefully open the container, avoiding any sudden movements that

could aerosolize the powder.

Use a clean spatula to transfer the desired amount of solid to a weigh boat on a tared

balance.

Causality: Minimizing dust generation is paramount to prevent inhalation and

contamination of the workspace.[6]
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Once the desired amount is weighed, securely close the primary container.

Transfer and Cleanup:

Carefully transfer the weighed solid into the reaction vessel.

Decontaminate the spatula and weigh boat with an appropriate solvent (e.g., isopropanol

or ethanol) in a designated waste container.

Wipe down the work surface with a damp cloth or towel, then dispose of the liner and

towel in the solid chemical waste.

Remove PPE in the correct order (gloves first, then lab coat, then goggles) and wash

hands thoroughly.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SOP: Handling Solid 2-Chloroadamantane

Start: Don PPE

Prepare Fume Hood
(Verify Airflow, Lay Liner)

Weigh Compound
(Inside Hood, Minimize Dust)

Transfer to Vessel

Clean & Decontaminate
(Spatula, Surfaces)

Dispose of Waste Properly

End: Doff PPE, Wash Hands

Click to download full resolution via product page

Caption: SOP for Handling Solid 2-Chloroadamantane.

Storage and Incompatibility
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Storage Conditions: Store 2-chloroadamantane in a tightly closed container in a cool, dry,

and well-ventilated area.[6] It should be kept away from incompatible substances.

Incompatible Materials: The primary incompatibility is with strong oxidizing agents.[3][6]

Causality: Halogenated alkanes can react violently with strong oxidizers. These reactions

can be highly exothermic and may generate toxic gases, including hydrogen chloride (HCl)

and carbon oxides, posing a significant fire and toxicity risk.[6][9] Keep it separate from

chemicals like permanganates, nitrates, and peroxides.

Section 4: Emergency and Disposal Procedures
Preparation is key to mitigating the impact of an accidental exposure or spill.

Emergency Response Protocol
The following flowchart outlines the immediate actions required in an emergency.
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Emergency Response Flowchart

Exposure Event

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

Remove contaminated clothing.
Flush skin with plenty of water

for at least 15 minutes.

Immediately flush eyes with water
for at least 15 minutes,

lifting upper & lower eyelids.

Move person to fresh air.
If not breathing, give artificial respiration.

Do NOT induce vomiting.
Rinse mouth with water.

Drink 2-4 cupfuls of water or milk.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency Response Flowchart.

Spill Response: For a small spill, carefully sweep or vacuum up the material, avoiding dust

generation, and place it into a suitable, labeled container for disposal.[6] Ensure proper PPE

is worn during cleanup. Ventilate the area. For large spills, evacuate the area and contact

institutional safety personnel.

Waste Disposal
All waste containing 2-chloroadamantane, including contaminated consumables and spill

cleanup materials, must be disposed of as hazardous chemical waste. Do not mix with other

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b1585024?utm_src=pdf-body-img
https://pim-resources.coleparmer.com/sds/48621.pdf
https://www.benchchem.com/product/b1585024?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


waste streams. Containers should be clearly labeled. Follow all local, state, and federal

regulations for hazardous waste disposal.

Conclusion
2-Chloroadamantane is a valuable reagent whose utility is matched by the need for diligent

and informed handling. By understanding its chemical properties, recognizing its potential

hazards, and implementing a multi-layered safety strategy rooted in the hierarchy of controls,

researchers can confidently and safely incorporate this compound into their work. The

protocols and information in this guide are designed to be a living document, adaptable to

specific laboratory contexts but always grounded in the principles of chemical safety and

scientific integrity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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